![molecular formula C10H13N3OS B8328178 (2-(Isopropylamino)thiazolo[5,4-b]pyridin-5-yl)methanol](/img/structure/B8328178.png)
(2-(Isopropylamino)thiazolo[5,4-b]pyridin-5-yl)methanol
Cat. No. B8328178
M. Wt: 223.30 g/mol
InChI Key: SHCKEKREUFPKBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07473784B2
Procedure details
To a solution of methyl 2-(isopropylamino)thiazolo[5,4-b]pyridine-5-carboxylate (1.67 g, 6.64 mmol, 1.0 eq.) in THF (17 mL) under nitrogen at 0° C. was added LAH (1M, THF; 10 mL, 10 mmol, 1.5 eq.). After 2.25 hr, ice and EtOAc were added, the cold bath was removed, and the solution was stirred to room temperature. The layers were separated, and the organic layer was washed with brine, dried over Na2SO4, filtered, and concentrated in vacuo. Silica gel chromatography using CH2Cl2:MeOH (10:0.4) as eluent afforded (2-(isopropylamino)thiazolo[5,4-b]pyridin-5-yl)methanol as a white solid (1.25 g, 84% yield).
Name
methyl 2-(isopropylamino)thiazolo[5,4-b]pyridine-5-carboxylate
Quantity
1.67 g
Type
reactant
Reaction Step One
Yield
84%
Identifiers
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REACTION_CXSMILES
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[CH:1]([NH:4][C:5]1[S:6][C:7]2[C:12]([N:13]=1)=[CH:11][CH:10]=[C:9]([C:14](OC)=[O:15])[N:8]=2)([CH3:3])[CH3:2].[H-].[H-].[H-].[H-].[Li+].[Al+3].CCOC(C)=O>C1COCC1>[CH:1]([NH:4][C:5]1[S:6][C:7]2[C:12]([N:13]=1)=[CH:11][CH:10]=[C:9]([CH2:14][OH:15])[N:8]=2)([CH3:3])[CH3:2] |f:1.2.3.4.5.6|
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Inputs
Step One
Step Two
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Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
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|
Smiles
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CCOC(=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the solution was stirred to room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the cold bath was removed
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CUSTOM
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Type
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CUSTOM
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|
Details
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The layers were separated
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WASH
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Type
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WASH
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|
Details
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the organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
2.25 h |
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Name
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|
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Type
|
product
|
|
Smiles
|
C(C)(C)NC=1SC2=NC(=CC=C2N1)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.25 g | |
| YIELD: PERCENTYIELD | 84% | |
| YIELD: CALCULATEDPERCENTYIELD | 84.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
